4-Hexyloxybenzylamine
Description
4-Hexyloxybenzylamine (CAS: 4950-91-8; alternative CAS: 376640-08-3, likely due to reporting discrepancies) is a benzylamine derivative with a hexyloxy substituent at the para position of the benzene ring. Its molecular formula is C₁₃H₂₁NO (molecular weight: 207.3 g/mol), distinguishing it from structurally similar aniline derivatives. This compound is primarily utilized as a synthetic intermediate in organic chemistry and materials science research, particularly in the synthesis of triazolone derivatives and liquid crystal precursors.
Properties
IUPAC Name |
(4-hexoxyphenyl)methanamine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9H,2-5,10-11,14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACNSGHYWIIECBM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70627566 | |
| Record name | 1-[4-(Hexyloxy)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70627566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.31 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4950-91-8 | |
| Record name | 1-[4-(Hexyloxy)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70627566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
Table 1: Key Properties of 4-Hexyloxybenzylamine and Analogues
Key Differences:
Functional Groups :
- 4-Hexyloxybenzylamine contains a benzylamine core, whereas 4-Hexyloxyaniline is an aniline derivative. This distinction impacts reactivity; benzylamines are more nucleophilic due to the electron-donating methylene group.
- 4-Hydroxybenzoic acid lacks an amine group but includes a carboxylic acid, making it acidic and suitable for esterification.
Applications: 4-Hexyloxybenzylamine derivatives are critical in liquid crystal synthesis (e.g., 4'-Hexyloxybenzylidene-4-cyanoaniline), while 4-Hydroxybenzoic acid is used in food preservation and polymer production. The hydrochloride salt 4-(4-Methylphenoxy)benzylamine HCl is tailored for enhanced solubility in polar solvents, ideal for pharmaceutical formulations.
Notable Observations:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
